Methyl 3-((((2-thienylcarbonylamino)amino)thioxomethyl)amino)thiophene-2-carboxylate
Description
Synthesis Analysis
The synthesis of similar compounds, such as Methyl 3-aminothiophene-2-carboxylate, involves reactions with hydrazonoyl chlorides in the presence of triethylamine . Another related compound, Methyl 3-(Boc-amino)thiophene-2-carboxylate, is synthesized from 2-halobenzonitriles and methyl thioglycolate in the presence of triethylamine .Scientific Research Applications
Pharmaceutical Applications
“Methyl 3-((((2-thienylcarbonylamino)amino)thioxomethyl)amino)thiophene-2-carboxylate” is a significantly important intermediate in pharmaceutical products . It’s used in the production of various drugs such as:
- Anti-hypertensives
- Antitumors
- Anti-HIV-1 integrase
- Human cytomegalovirus inhibitors
- Hepatitis C virus inhibitors
- Xa factor inhibitors
- Antineoplastic PAK4 activase inhibitors
- Phosphatidylinositol 3-kinase PI3K inhibitors
- Antithrombotic activity drugs
Organic Synthesis
This compound is a key intermediate in organic synthesis . It’s used in the production of various organic compounds, contributing to the advancement of organic chemistry.
Dye Manufacturing
“Methyl 3-((((2-thienylcarbonylamino)amino)thioxomethyl)amino)thiophene-2-carboxylate” is also used in the production of dyes . Its unique chemical structure contributes to the color properties of certain dyes.
Pesticide Production
This compound is used in the production of pesticides . It’s a key starting material in agrochemical products, providing herbicidal protection .
Crystallography
The compound crystallizes in the monoclinic crystal system P21/c space group . Its crystal structure can be studied using single crystal X-ray diffraction analysis .
Material Science
Thiophene derivatives, including “Methyl 3-((((2-thienylcarbonylamino)amino)thioxomethyl)amino)thiophene-2-carboxylate”, are utilized in industrial chemistry and material science as corrosion inhibitors . They also play a prominent role in the advancement of organic semiconductors , organic field-effect transistors (OFETs), and in the fabrication of organic light-emitting diodes (OLEDs) .
properties
IUPAC Name |
methyl 3-[(thiophene-2-carbonylamino)carbamothioylamino]thiophene-2-carboxylate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11N3O3S3/c1-18-11(17)9-7(4-6-21-9)13-12(19)15-14-10(16)8-3-2-5-20-8/h2-6H,1H3,(H,14,16)(H2,13,15,19) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KQJMXTTWZPJORD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(C=CS1)NC(=S)NNC(=O)C2=CC=CS2 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11N3O3S3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 3-((((2-thienylcarbonylamino)amino)thioxomethyl)amino)thiophene-2-carboxylate | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-isobutyl-4-oxo-8-(p-tolyl)-4,6,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide](/img/structure/B2646567.png)
![4-methyl-N-{[4-methyl-5-(propylsulfanyl)-4H-1,2,4-triazol-3-yl]methyl}benzenesulfonamide](/img/structure/B2646570.png)
![4-[4-chloro-3-(trifluoromethyl)phenyl]-5-(3-chlorophenyl)-4H-1,2,4-triazole-3-thiol](/img/structure/B2646573.png)
![N-(3-(furan-3-yl)-3-hydroxypropyl)benzo[c][1,2,5]thiadiazole-5-carboxamide](/img/structure/B2646575.png)
![3-[(1-propionyl-2,3-dihydro-1H-indol-5-yl)sulfonyl]propanoic acid](/img/structure/B2646579.png)
